Cas no 915765-74-1 (1,2,4-Benzotriazine, 7-bromo-3-methyl-)
915765-74-1 structure
Product Name:1,2,4-Benzotriazine, 7-bromo-3-methyl-
CAS No:915765-74-1
MF:C8H6BrN3
MW:224.057340145111
CID:4312683
PubChem ID:27089018
Update Time:2025-04-24
1,2,4-Benzotriazine, 7-bromo-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzotriazine, 7-bromo-3-methyl-
- TQP0598
- 915765-74-1
- 7-bromo-3-methylbenzo[e][1,2,4]triazine
- AKOS024385829
-
- Inchi: 1S/C8H6BrN3/c1-5-10-7-3-2-6(9)4-8(7)12-11-5/h2-4H,1H3
- InChI Key: PBMTZEAGHKWLOE-UHFFFAOYSA-N
- SMILES: N1C2=CC(Br)=CC=C2N=C(C)N=1
Computed Properties
- Exact Mass: 222.97451Da
- Monoisotopic Mass: 222.97451Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 38.7Ų
1,2,4-Benzotriazine, 7-bromo-3-methyl- Related Literature
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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